N,N'-(9-Oxo-9H-fluorene-2,7-diyl)bis[2-(dipropylamino)acetamide]

• CAS No.: 65091-40-9
• Molecular Formula: C29H40N4O3
• Molecular Weight: 492.7 g/mol
• IUPAC Name: 2-(dipropylamino)-N-[7-[[2-(dipropylamino)acetyl]amino]-9-oxofluoren-2-yl]acetamide
• InChI: InChI=1S/C29H40N4O3/c1-5-13-32(14-6-2)19-27(34)30-21-9-11-23-24-12-10-22(18-26(24)29(36)25(23)17-21)31-28(35)20-33(15-7-3)16-8-4/h9-12,17-18H,5-8,13-16,19-20H2,1-4H3,(H,30,34)(H,31,35)
• InChI Key: LWCCLNCBOJNHFX-UHFFFAOYSA-N
• SMILES: CCCN(CCC)CC(=O)NC1=CC2=C(C=C1)C3=C(C2=O)C=C(C=C3)NC(=O)CN(CCC)CCC
• Synonyms: 2,7-bis((dipropylamino)acetamido)fluoren-9-one

Description

N,N'-(9-Oxo-9H-fluorene-2,7-diyl)bis[2-(dipropylamino)acetamide] is a synthetic organic compound known for its unique chemical structure and properties It is a derivative of fluorenone, characterized by the presence of dipropylamino and acetamido groups at the 2 and 7 positions of the fluorenone core

Preparation Methods

The synthesis of N,N'-(9-Oxo-9H-fluorene-2,7-diyl)bis[2-(dipropylamino)acetamide] typically involves multi-step organic reactions. One common synthetic route includes the preparation and solvolysis of tetrazonium fluoroborate salts of 2,7-diaminofluoren-9-one . The reaction conditions often require specific reagents and catalysts to achieve the desired product with high purity and yield. Industrial production methods may involve scaling up these laboratory procedures, optimizing reaction conditions, and ensuring consistent quality control.

Chemical Reactions Analysis

N,N'-(9-Oxo-9H-fluorene-2,7-diyl)bis[2-(dipropylamino)acetamide] undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized under specific conditions to form corresponding oxidized derivatives.

Reduction: Reduction reactions can convert it into reduced forms, often using reducing agents like sodium borohydride.

Substitution: The compound can participate in substitution reactions, where functional groups are replaced by other groups under suitable conditions. Common reagents used in these reactions include oxidizing agents, reducing agents, and various catalysts. The major products formed depend on the specific reaction conditions and reagents used.

Scientific Research Applications

N,N'-(9-Oxo-9H-fluorene-2,7-diyl)bis[2-(dipropylamino)acetamide] has a wide range of scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex organic molecules and materials.

Biology: The compound is studied for its potential biological activities, including antiviral and anticancer properties.

Medicine: Research explores its potential as a therapeutic agent, particularly in the field of immunology.

Industry: It finds applications in the development of advanced materials, such as luminescent materials for optoelectronic devices.

Mechanism of Action

The mechanism of action of N,N'-(9-Oxo-9H-fluorene-2,7-diyl)bis[2-(dipropylamino)acetamide] involves its interaction with specific molecular targets and pathways. For instance, it has been shown to elicit thymus-dependent lymphocytes in the spleen, leading to cell-mediated immunity . This suggests that the compound may have immunomodulatory effects, potentially mediated by its interaction with immune cells and signaling pathways.

Comparison with Similar Compounds

N,N'-(9-Oxo-9H-fluorene-2,7-diyl)bis[2-(dipropylamino)acetamide] can be compared with other similar compounds, such as:

2,7-Bis[2-(diethylamino)ethoxy]-9-fluorenone dihydrochloride: Known for its antiviral properties.

2,7-Bis(pyridin-3-ylethynyl)fluoren-9-one: Used in the development of luminescent materials.

2,7-Diphenylfluoren-9-one: Employed in the synthesis of organic materials with photonic applications. The uniqueness of N,N'-(9-Oxo-9H-fluorene-2,7-diyl)bis[2-(dipropylamino)acetamide] lies in its specific functional groups, which confer distinct chemical and biological properties.